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Compound of Interest

Compound Name: AMG-7980

Cat. No.: B605414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

AMG-7980 is a selective ligand for Phosphodiesterase 10A (PDE10A), an enzyme primarily

expressed in the striatum of the brain. While comprehensive therapeutic pharmacokinetic and

pharmacodynamic data for AMG-7980 remains limited in the public domain, its radiolabeled

form, [11C]AMG-7980, has been characterized as a valuable positron emission tomography

(PET) tracer for in-vivo imaging and target engagement studies. This technical guide

synthesizes the available information on AMG-7980, focusing on its role as a research tool in

neuroscience and drug discovery.

Physicochemical Properties
Property Value

Chemical Name
5-(6,7-Dimethoxycinnolin-4-yl)-3-methyl-N-

propan-2-ylpyridin-2-amine

Molecular Formula C₁₉H₂₂N₄O₂

Molecular Weight 338.41 g/mol

CAS Number 947192-73-6

Pharmacokinetics of [¹¹C]AMG-7980 in Non-Human
Primates
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Studies in non-human primates have been crucial in characterizing the pharmacokinetic profile

of the radiolabeled tracer [11C]AMG-7980.

Distribution and Binding
Following intravenous administration, [11C]AMG-7980 demonstrates specific binding in brain

regions with high PDE10A expression, particularly the striatum.[1] The thalamus has been

utilized as a reference tissue to determine the binding potential (BPND), a measure of the

density of available receptors.

Brain Region Binding Potential (BPND)

Caudate 0.42

Putamen 0.76

Globus Pallidus 0.75

Data derived from the simplified reference tissue model (SRTM) in non-human primates.[1]

Pharmacodynamics: Mechanism of Action and
Target Engagement
As a PDE10A ligand, AMG-7980's mechanism of action revolves around its interaction with the

PDE10A enzyme. PDE10A is responsible for the hydrolysis of cyclic adenosine

monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), important second

messengers in cellular signaling.

Signaling Pathway
The inhibition of PDE10A by a ligand like AMG-7980 would lead to an increase in intracellular

levels of cAMP and cGMP. This modulation of cyclic nucleotide signaling is a key area of

investigation for therapeutic intervention in neurological and psychiatric disorders.
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Post-inhibition with AMG-7980
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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